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Compound of Interest

Compound Name: Physcion 8-O-rutinoside

Cat. No.: B1644593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

Physcion 8-O-rutinoside for in vitro cell culture experiments. The following protocols and data

have been compiled to ensure optimal solubility and consistent results in your research.

Product Information
Compound: Physcion 8-O-rutinoside Molecular Formula: C₂₈H₃₂O₁₄ Molecular Weight:

592.55 g/mol Appearance: Yellowish solid

Solubility and Stock Solution Preparation
Physcion 8-O-rutinoside and its related glycosides, such as Physcion 8-O-β-D-

glucopyranoside, exhibit low solubility in aqueous solutions but are soluble in organic solvents.

For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing a concentrated stock solution.

Key Solubility Data:

A closely related compound, Physcion 8-O-β-D-glucopyranoside, has a reported solubility of up

to 25 mg/mL in DMSO.[1][2] To enhance dissolution, gentle warming to 60°C and

ultrasonication can be employed.[1][2] It is crucial to use anhydrous, high-purity DMSO to avoid

precipitation.
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Protocol for Preparing a 10 mM Stock Solution
Materials:

Physcion 8-O-rutinoside powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Equilibrate the Physcion 8-O-rutinoside vial to room temperature before opening to

prevent moisture condensation.

Weigh out the desired amount of the compound using an analytical balance. For example,

to prepare 1 mL of a 10 mM stock solution, use 5.93 mg of Physcion 8-O-rutinoside.

Add the appropriate volume of sterile DMSO to the vial.

To aid dissolution, cap the vial tightly and vortex thoroughly. If necessary, place the vial in

an ultrasonic bath or a water bath at 37°C for a short period.[2]

Once fully dissolved, visually inspect the solution to ensure there is no particulate matter.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability. A stock solution stored at

-80°C is stable for up to 6 months, while at -20°C, it is stable for up to 1 month.[1]

Use in Cell Culture Experiments
When preparing working solutions for cell-based assays, the final concentration of DMSO in the

cell culture medium should be kept to a minimum, typically below 0.5%, to avoid solvent-

induced cytotoxicity.[3][4][5] A vehicle control (medium with the same final concentration of

DMSO) should always be included in experiments.
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Protocol for Preparing Working Solutions
Materials:

10 mM Physcion 8-O-rutinoside stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Procedure:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution directly into the complete cell culture medium

to achieve the desired final concentrations.

Important: To prevent precipitation, add the DMSO stock solution to the culture medium

and mix immediately and thoroughly. Avoid adding aqueous medium directly to the

concentrated DMSO stock.

The final DMSO concentration should not exceed 0.5%. For example, to achieve a 10 µM

final concentration, you would add 1 µL of the 10 mM stock to 1 mL of cell culture medium,

resulting in a final DMSO concentration of 0.1%.

Add the prepared working solutions to your cell cultures and proceed with the experiment.

Quantitative Data Summary
The following table summarizes the reported in vitro activity of Physcion and its glycosides

across various cancer cell lines. This data can serve as a reference for determining appropriate

concentration ranges for your experiments.
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Compound Cell Line Assay Type
Incubation
Time

IC₅₀ (µM) Reference

Physcion

HeLa

(Cervical

Cancer)

Cytotoxicity 48 h

Not explicitly

stated, but

effects

observed at

80-300 µM

[6]

Physcion 8-

O-β-

glucopyranosi

de

SKOV3

(Ovarian

Cancer)

Cell Viability

(CCK-8)
Not Stated

Not explicitly

stated, but

effects

observed

[7]

Physcion 8-

O-β-

glucopyranosi

de

OVCAR-3

(Ovarian

Cancer)

Cell Viability

(CCK-8)
Not Stated

Not explicitly

stated, but

effects

observed

[7]

Physcion 8-

O-β-

glucopyranosi

de

A549 (Non-

Small Cell

Lung Cancer)

Cell Viability

(CCK-8)
Not Stated

Not explicitly

stated, but

induced

apoptosis

[8]

Physcion 8-

O-β-

glucopyranosi

de

H358 (Non-

Small Cell

Lung Cancer)

Cell Viability

(CCK-8)
Not Stated

Not explicitly

stated, but

induced

apoptosis

[8]

Note: IC₅₀ values can vary depending on the specific assay, cell line, and experimental

conditions.

Visualized Experimental Workflow and Signaling
Pathway
Experimental Workflow for Cell Viability Assay
The following diagram illustrates a typical workflow for assessing the cytotoxic effects of

Physcion 8-O-rutinoside on cancer cells.
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Caption: Workflow for determining the IC₅₀ of Physcion 8-O-rutinoside.

Proposed Signaling Pathway of Action
Physcion and its glycosides have been shown to exert their anti-cancer effects through the

modulation of various signaling pathways, leading to apoptosis and cell cycle arrest.[9][10] One

reported mechanism involves the upregulation of PPARγ.[8]
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Caption: Proposed mechanism of Physcion 8-O-rutinoside-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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